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  4. 6-(1,3-Benzodioxol-5-yl)-3-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
6-(1,3-Benzodioxol-5-yl)-3-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 6-(1,3-Benzodioxol-5-yl)-3-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.: 1160100-92-4
VCID: VC0368989
InChI: InChI=1S/C17H16N6O2S/c1-9(2)5-11-7-12(19-18-11)15-20-21-17-23(15)22-16(26-17)10-3-4-13-14(6-10)25-8-24-13/h3-4,6-7,9H,5,8H2,1-2H3,(H,18,19)
SMILES: CC(C)CC1=CC(=NN1)C2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCO5
Molecular Formula: C17H16N6O2S
Molecular Weight: 368.4g/mol

6-(1,3-Benzodioxol-5-yl)-3-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.: 1160100-92-4

Main Products

VCID: VC0368989

Molecular Formula: C17H16N6O2S

Molecular Weight: 368.4g/mol

6-(1,3-Benzodioxol-5-yl)-3-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole - 1160100-92-4

CAS No. 1160100-92-4
Product Name 6-(1,3-Benzodioxol-5-yl)-3-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Molecular Formula C17H16N6O2S
Molecular Weight 368.4g/mol
IUPAC Name 6-(1,3-benzodioxol-5-yl)-3-[5-(2-methylpropyl)-1H-pyrazol-3-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C17H16N6O2S/c1-9(2)5-11-7-12(19-18-11)15-20-21-17-23(15)22-16(26-17)10-3-4-13-14(6-10)25-8-24-13/h3-4,6-7,9H,5,8H2,1-2H3,(H,18,19)
Standard InChIKey YRQSVFXMLHGXOT-UHFFFAOYSA-N
SMILES CC(C)CC1=CC(=NN1)C2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCO5
Last Modified Aug 20 2021
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